![molecular formula C15H15Cl2NO2S B281158 2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide](/img/structure/B281158.png)
2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide
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Overview
Description
2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide, also known as DCMPS, is a sulfonamide compound that has gained attention in scientific research for its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of zinc-dependent enzymes and the disruption of zinc homeostasis in cells. This can lead to the activation of apoptotic pathways and the induction of cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in cells. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of pH in cells. This compound has also been shown to disrupt the function of zinc-dependent enzymes, which can lead to a variety of cellular effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide in lab experiments is its high selectivity and sensitivity towards zinc ions. This makes it a valuable tool for studying the role of zinc in biological processes. However, one limitation is that this compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on 2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide. One area of interest is the development of new fluorescent probes based on the structure of this compound for the detection of other metal ions in biological systems. Another area of research is the development of new therapeutic agents based on the structure of this compound for the treatment of cancer and other diseases. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Synthesis Methods
2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with N-ethyl-N-(3-methylphenyl)amine in the presence of a base. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide has been studied for its potential applications in various fields of scientific research. One area of interest is its use as a fluorescent probe for the detection of zinc ions in biological systems. This compound has been shown to have high selectivity and sensitivity towards zinc ions, making it a promising tool for studying the role of zinc in biological processes.
Another area of research is the use of this compound as a potential therapeutic agent for the treatment of cancer. Studies have shown that this compound has anti-proliferative effects on cancer cells, and may be able to induce cell death through apoptosis.
Properties
Molecular Formula |
C15H15Cl2NO2S |
---|---|
Molecular Weight |
344.3 g/mol |
IUPAC Name |
2,5-dichloro-N-ethyl-N-(3-methylphenyl)benzenesulfonamide |
InChI |
InChI=1S/C15H15Cl2NO2S/c1-3-18(13-6-4-5-11(2)9-13)21(19,20)15-10-12(16)7-8-14(15)17/h4-10H,3H2,1-2H3 |
InChI Key |
HIOBXSMGEGTBFK-UHFFFAOYSA-N |
SMILES |
CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl |
Canonical SMILES |
CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl |
Origin of Product |
United States |
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